Cas no 1177344-05-6 (3-(Hydrazinomethyl)-N,N-dimethylaniline dihydrochloride)

• Product Name: 3-(Hydrazinomethyl)-N,N-dimethylaniline dihydrochloride
• CAS No: 1177344-05-6
• MF: C₉H₁₇Cl₂N₃
• MW: 238.157379865646
• CID: 1079069
• PubChem ID: 43819156
• Update Time: 2025-10-29

3-(Hydrazinomethyl)-N,N-dimethylaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Hydrazinomethyl)-N,N-dimethylaniline dihydrochloride
• SB81260
• 3-(hydrazinylmethyl)-N,N-dimethylaniline;dihydrochloride
• 3-(hydrazinylmethyl)-N,N-dimethylaniline dihydrochloride
• 1177344-05-6
• AKOS015845418
• 3-(hydrazinylmethyl)-N,N-dimethylanilinedihydrochloride

• MDL： MFCD11052317
• Inchi： 1S/C9H15N3.2ClH/c1-12(2)9-5-3-4-8(6-9)7-11-10;;/h3-6,11H,7,10H2,1-2H3;2*1H
• InChI Key： DCDSXTLQDKSIPW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(C)C1C=CC=C(CNN)C=1

Computed Properties

• Exact Mass: 237.0799529g/mol
• Monoisotopic Mass: 237.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3Ų

Additional information on 3-(Hydrazinomethyl)-N,N-dimethylaniline dihydrochloride

3-(Hydrazinomethyl)-N,N-dimethylaniline Dihydrochloride: A Comprehensive Overview

3-(Hydrazinomethyl)-N,N-dimethylaniline dihydrochloride, identified by the CAS registry number CAS No. 1177344-05-6, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique chemical structure, has garnered attention due to its potential in fields ranging from pharmaceuticals to materials science. Recent advancements in chemical synthesis and characterization techniques have further elucidated its properties and applications, making it a subject of ongoing research.

The molecular structure of 3-(Hydrazinomethyl)-N,N-dimethylaniline dihydrochloride comprises a hydrazine group attached to a methylamine moiety, which is further connected to an N,N-dimethylaniline backbone. This configuration imparts the compound with distinctive reactivity and functionality. The presence of the hydrazine group, known for its nucleophilic properties, enables this compound to participate in various condensation reactions, making it a valuable intermediate in organic synthesis.

Recent studies have explored the potential of 3-(Hydrazinomethyl)-N,N-dimethylaniline dihydrochloride in drug discovery. Researchers have investigated its role as a precursor for bioactive molecules, particularly in the development of anti-cancer agents. The compound's ability to form stable complexes with metal ions has been leveraged in designing coordination polymers and metal-organic frameworks (MOFs), which hold promise for gas storage and catalytic applications.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the desired purity and scale of production. Recent optimizations in these methods have improved yield and reduced reaction times, making large-scale synthesis more feasible.

The physical properties of 3-(Hydrazinomethyl)-N,N-dimethylaniline dihydrochloride are equally intriguing. It exists as a crystalline solid under standard conditions, with a melting point that falls within a range suitable for various industrial processes. Its solubility characteristics in different solvents make it amenable to both solution-phase and solid-phase synthesis techniques.

The application landscape for this compound is vast and continually expanding. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with therapeutic potential. In materials science, its role as a building block for advanced materials such as MOFs and coordination polymers is being actively explored. Additionally, its use in analytical chemistry as a reagent for detecting specific functional groups has been documented.

Recent research has also delved into the environmental impact of 3-(Hydrazinomethyl)-N,N-dimethylaniline dihydrochloride. Studies have assessed its biodegradability and toxicity profiles, providing insights into its safe handling and disposal. These findings are crucial for ensuring that its industrial use aligns with sustainability goals.

In conclusion, 3-(Hydrazinomethyl)-N,N-dimethylaniline dihydrochloride, with its unique chemical properties and versatile applications, remains a focal point in contemporary chemical research. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an even more significant role in driving innovation across multiple disciplines.